Cas no 660856-49-5 (Benzonitrile, 3-[[5-(3-bromobenzoyl)-2-thiazolyl]amino]-)

• Product Name: Benzonitrile, 3-[[5-(3-bromobenzoyl)-2-thiazolyl]amino]-
• CAS No: 660856-49-5
• MF: C₁₇H₁₀BrN₃OS
• MW: 384.249801158905
• CID: 1702721
• Update Time: 2024-08-31

Benzonitrile, 3-[[5-(3-bromobenzoyl)-2-thiazolyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[[5-(3-bromobenzoyl)-2-thiazolyl]amino]-

• Inchi： 1S/C17H10BrN3OS/c18-13-5-2-4-12(8-13)16(22)15-10-20-17(23-15)21-14-6-1-3-11(7-14)9-19/h1-8,10H,(H,20,21)
• InChI Key： PHDLQJXETFVTAG-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(NC2=NC=C(C(=O)C3=CC=CC(Br)=C3)S2)=C1

Computed Properties

• Exact Mass: 382.9729

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Boiling Point: 549.2±60.0 °C(Predicted)
• PSA: 65.78
• pka: 1.28±0.10(Predicted)